Cas no 1207003-06-2 (N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide)

• Product Name: N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide
• CAS No: 1207003-06-2
• MF: C₁₉H₁₆BrN₅O₂
• MW: 426.266642570496
• CID: 5390216
• Update Time: 2025-08-05

N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-methylphenyl)-7-methyl-3-oxo-1,2,4-triazolo[4,3-c]quinazoline-2(3H)-acetamide
• N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide

• Inchi： 1S/C19H16BrN5O2/c1-11-4-3-5-14-17(11)21-10-24-18(14)23-25(19(24)27)9-16(26)22-13-6-7-15(20)12(2)8-13/h3-8,10H,9H2,1-2H3,(H,22,26)
• InChI Key： JLSQUILQYZWJFF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C2=NN(CC(NC3=CC=C(Br)C(C)=C3)=O)C(=O)N2C=1

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.74±0.70(Predicted)

Additional information on N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide

N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1207003-06-2, known as N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic compounds that have been extensively studied for their roles in various therapeutic areas. The triazoloquinazoline core of this molecule is particularly intriguing, as it has been linked to anti-cancer and anti-inflammatory properties in recent studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving cross-coupling reactions and heterocyclic ring formation. The incorporation of the bromo and methyl substituents on the phenyl ring adds complexity to the molecule's structure, potentially influencing its pharmacokinetic properties such as solubility and bioavailability. Researchers have also explored the impact of these substituents on the compound's ability to interact with biological targets, such as protein kinases and enzymes involved in inflammatory pathways.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Studies have shown that the triazoloquinazoline moiety can effectively bind to ATP-binding pockets of various kinases, making it a valuable lead compound for drug development. Additionally, the presence of the acetamide group enhances the molecule's ability to penetrate cellular membranes, which is crucial for its efficacy in vivo.

Recent research has also focused on the anti-inflammatory properties of this compound. Experimental data suggest that it can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. This dual inhibitory activity makes it a strong candidate for treating conditions like arthritis and chronic inflammatory diseases.

In terms of pharmacological applications, this compound has shown potential in preclinical models of cancer. Its ability to induce apoptosis in cancer cells while sparing normal cells highlights its selectivity and therapeutic index. Furthermore, studies have demonstrated that it can synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

The development of this compound also underscores the importance of structural modifications in optimizing drug candidates. By fine-tuning the substituents on the phenyl ring and adjusting the heterocyclic core, researchers can tailor the molecule's properties to suit specific therapeutic needs. For instance, modifying the bromo group to other halogens or electron-withdrawing groups could further enhance its potency and selectivity.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the clinical translation of this compound. Advanced technologies such as computational modeling and high-throughput screening will play pivotal roles in identifying optimal drug candidates derived from this scaffold.

In conclusion, N-(4-bromo-3-methylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds great potential for addressing unmet medical needs across various disease areas.